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Compound of Interest

Compound Name: MLN0905

Cat. No.: B609179

Technical Support Center: MLN0905

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the proper storage and handling of the
compound MLNO0905.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of MLN0905?

A: The solid form of MLN0905 should be stored at -20°C for long-term stability, where it can be
kept for up to 3 years.[1][2] For shorter periods, it can be stored at 4°C for up to 2 years.[2] One
supplier suggests a stability of at least 4 years at -20°C.[3] For optimal results, it is
recommended to store it in a dry and dark environment.[4]

Q2: What is the recommended solvent for reconstituting MLN0905?

A: The most common and recommended solvent for reconstituting MLN0905 for in vitro use is
Dimethyl Sulfoxide (DMSO).[1][3][4][5][6][7] It is also soluble in 0.1N HCI(aq).[6] For in vivo
applications, specific formulations involving DMSO, PEG300, Tween-80, and saline or corn oil
are used.[1][5]

Q3: How do | prepare a stock solution of MLN0905?

A: To prepare a stock solution, dissolve the MLNO905 powder in fresh, high-quality DMSO.[1] It
is important to use newly opened or anhydrous DMSO, as hygroscopic (moisture-absorbing)
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DMSO can significantly reduce the compound's solubility.[1][5] For example, to create a 10 mM
stock solution, you would dissolve the appropriate mass of MLNO905 in the calculated volume
of DMSO.

Q4: How should | store the MLN0905 stock solution?

A: Stock solutions of MLN0905 in DMSO should be aliquoted to avoid repeated freeze-thaw
cycles.[1] For long-term storage, aliquots should be kept at -80°C, where they are stable for up
to 2 years.[2][5] For shorter-term storage, -20°C is also an option, with stability for up to 1 year.
[2][5] One source suggests stability for 1 month at -20°C in solvent.[1]

Q5: Is MLN0905 soluble in aqueous solutions like water or PBS?

A: No, MLNO0905 is reported to be insoluble in water and ethanol.[1] For experiments in
agueous media, a stock solution in DMSO must first be prepared and then diluted to the final
working concentration.

Q6: How do | prepare a working solution for in vivo experiments?

A: For in vivo experiments, working solutions should be freshly prepared on the day of use.[5] A
common method involves a multi-step process of dissolving the compound in a vehicle, such
as a combination of DMSO, PEG300, Tween-80, and saline.[1][5] It is crucial to add each
solvent sequentially and ensure the solution is clear before adding the next component.[5]

Troubleshooting Guide
Issue: My MLN0905 powder won't fully dissolve in DMSO.

e Possible Cause 1: Incorrect Solvent Quality. The DMSO used may have absorbed moisture,
which significantly reduces the solubility of MLN0905.[1][5]

o Solution: Always use fresh, high-purity, anhydrous DMSO from a newly opened bottle.

» Possible Cause 2: Insufficient Sonication or Heating. The compound may require assistance
to fully dissolve.

o Solution: If precipitation occurs during preparation, gentle heating and/or sonication can be
used to aid dissolution.[5]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.selleckchem.com/products/mln0905.html
https://www.medchemexpress.com/MLN0905.html
https://www.benchchem.com/product/b609179?utm_src=pdf-body
https://www.benchchem.com/product/b609179?utm_src=pdf-body
https://www.benchchem.com/product/b609179?utm_src=pdf-body
https://www.selleckchem.com/products/mln0905.html
https://file.medchemexpress.com/batch_PDF/HY-15155/MLN0905-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/MLN0905.html
https://file.medchemexpress.com/batch_PDF/HY-15155/MLN0905-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/MLN0905.html
https://www.selleckchem.com/products/mln0905.html
https://www.benchchem.com/product/b609179?utm_src=pdf-body
https://www.benchchem.com/product/b609179?utm_src=pdf-body
https://www.selleckchem.com/products/mln0905.html
https://www.medchemexpress.com/MLN0905.html
https://www.selleckchem.com/products/mln0905.html
https://www.medchemexpress.com/MLN0905.html
https://www.medchemexpress.com/MLN0905.html
https://www.benchchem.com/product/b609179?utm_src=pdf-body
https://www.benchchem.com/product/b609179?utm_src=pdf-body
https://www.selleckchem.com/products/mln0905.html
https://www.medchemexpress.com/MLN0905.html
https://www.medchemexpress.com/MLN0905.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

e Possible Cause 3: Reached Saturation Limit. You may be trying to prepare a concentration
that is too high.

o Solution: Check the solubility data to ensure you are within the known solubility limits. If a
higher concentration is needed, a different solvent system may be required.

Issue: | see precipitation in my stock solution after storing it at -20°C or -80°C.

e Possible Cause: Freeze-Thaw Cycles. Repeatedly freezing and thawing the stock solution
can cause the compound to precipitate out of solution.[1]

o Solution: Aliquot the stock solution into smaller, single-use volumes before the initial
freezing. This will minimize the number of freeze-thaw cycles for the bulk of your stock.

Issue: My in vivo formulation is cloudy or shows phase separation.

o Possible Cause: Incorrect Mixing Procedure. The order of solvent addition is critical for
creating a stable formulation.

o Solution: Follow the specified protocol carefully, adding each solvent one by one and
ensuring the solution is clear and well-mixed before proceeding to the next step.[1][5]

» Possible Cause: Temperature Effects. The formulation may not be stable at the temperature
of use.

o Solution: Ensure all components are at room temperature before mixing, unless the
protocol specifies otherwise. Gentle warming and sonication can help to clarify the
solution.[5]

Data and Protocols
Storage Conditions
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Storage ] o
Form Duration Citations
Temperature
Solid (Powder) -20°C 3years [1112]
4°C 2 years [2]
In Solvent (DMSO) -80°C 2 years [2][5]
-20°C 1 year [2][5]

Solubility

Solvent Concentration Citations
DMSO >30 mg/mL (61.66 mM) [5]

49 mg/mL (100.7 mM) [1]

>24.35 mg/mL [7]

97 mg/mL (199.35 mM) [1]

Water Insoluble [1114]
Ethanol Insoluble [1]

0.1N HCl(aq) Soluble [6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in

DMSO

e Calculate the required mass: Based on the molecular weight of MLN0905 (486.56 g/mol ),

calculate the mass needed for your desired volume of 10 mM stock solution.

o Weigh the compound: Carefully weigh the calculated amount of MLN0905 powder in a

suitable container.

e Add Solvent: Add the appropriate volume of fresh, anhydrous DMSO to the powder.
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o Dissolve: Vortex or sonicate the mixture until the solid is completely dissolved. Gentle
warming can be applied if necessary.

 Aliquot and Store: Dispense the stock solution into single-use aliquots and store at -80°C for
long-term use or -20°C for shorter-term use.

Protocol 2: Preparation of an In Vivo Formulation
(Example)

This protocol is based on a common formulation for oral administration and yields a clear
solution.[5]

o Prepare Stock Solution: Start with a clarified stock solution of MLNO905 in DMSO (e.g., 25
mg/mL).

e Add PEG300: In a sterile tube, add 400 uL of PEG300.

e Add DMSO Stock: Add 100 pL of the 25 mg/mL DMSO stock solution to the PEG300. Mix
thoroughly until the solution is clear.

o Add Tween-80: Add 50 puL of Tween-80 to the mixture and mix again until the solution is

clear.
e Add Saline: Add 450 L of saline to bring the total volume to 1 mL. Mix thoroughly.

o Use Immediately: It is recommended to use the freshly prepared working solution on the
same day for optimal results.[5]

Visual Guides
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MLNO0905 Handling Workflow
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Caption: Workflow for storing, preparing, and applying MLN0905.
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Troubleshooting: MLNO905 Solubility Issues

MLNO905 powder
does not dissolve

Is the DMSO fresh
and anhydrous?

Moisture is likely the issue
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Have you tried sonication
or gentle warming?

Use fresh, high-purity DMSO.

Yes

Consider if concentration
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to aid dissolution.

Problem Resolved

Click to download full resolution via product page

Caption: Decision tree for troubleshooting MLN0905 solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. selleckchem.com [selleckchem.com]
. file.medchemexpress.com [file.medchemexpress.com]

. caymanchem.com [caymanchem.com]

. medchemexpress.com [medchemexpress.com]

1
2
3

e 4. medkoo.com [medkoo.com]
5
6. axonmedchem.com [axonmedchem.com]
7

. apexbt.com [apexbt.com]

« To cite this document: BenchChem. [how to store and handle MLNO905 compound].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609179#how-to-store-and-handle-mIn0905-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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